1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose

• Molecular Formula: C17H20O8
• Molecular Weight: 352.3 g/mol
• SMILES: CC(=O)OC1C(C(OC1OC(=O)C)C(C(=O)C2=CC=CC=C2)O)OC
• InChI: InChI=1S/C17H20O8/c1-9(18)23-16-15(22-3)14(25-17(16)24-10(2)19)13(21)12(20)11-7-5-4-6-8-11/h4-8,13-17,21H,1-3H3
• InChIKey: UTVQSHZMJQVVST-UHFFFAOYSA-N

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose (CAS: 10300-21-7) is a protected ribofuranose derivative featuring acetyl and benzoyl protecting groups on a 3-O-methylated sugar backbone. It serves as a versatile glycosyl donor and key intermediate in the synthesis of 3′-O-methyl ribonucleosides, which are known to act as chain terminators with antiviral activity and are used as cap analogues in mRNA vaccine production.

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose: A Protected Sugar Intermediate for 3′-O-Methyl Nucleoside Synthesis

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose (CAS: 10300-21-7) is a protected ribofuranose derivative featuring acetyl and benzoyl protecting groups on a 3-O-methylated sugar backbone . It serves as a versatile glycosyl donor and key intermediate in the synthesis of 3′-O-methyl ribonucleosides, which are known to act as chain terminators with antiviral activity and are used as cap analogues in mRNA vaccine production [1]. The compound is commercially available as a carbohydrate derivative for research use .

Donor type Protected ribofuranose glycosyl donor for 3′-O-methyl nucleoside synthesis

Protecting groups Orthogonal 1,2-O-diacetyl/5-O-benzoyl pattern enables selective glycosylation and mild deprotection

Supply context Reported scalable 7-step route supports multi-gram procurement for nucleoside research

• [1] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source

Why 1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose Cannot Be Readily Substituted

Protected sugar intermediates in nucleoside synthesis are highly application-specific; a 3-O-methyl group directs alkylation exclusively to the 3′-position, while common 2′-O-methyl analogs or unprotected sugars yield different regioisomers with distinct biological activities [1]. This compound's orthogonal protecting group strategy—1,2-O-diacetyl and 5-O-benzoyl—enables selective glycosylation and subsequent deprotection under mild conditions, a combination not provided by triacetylated or perbenzoylated analogs [2]. Furthermore, the reported scalable 7-step synthesis from 1,2:5,6-di-O-isopropylidene-α-D-allofuranose in 30% overall yield offers a validated route to 3′-O-alkylated nucleosides devoid of isomeric 2′-O-alkylated byproducts, a critical quality attribute for therapeutic and biological research [2].

Regioisomeric substitution with 2′-O-methyl analogs may shift biological recognition; 3′-O-methyl nucleosides exhibit distinct enzymatic profiles not matched by 2′-isomers.

Triacetylated or perbenzoylated analogs lack the orthogonal acetyl/benzoyl pattern, altering glycosylation selectivity and requiring harsher deprotection conditions.

Alternative intermediates may not provide a validated route free of isomeric 2′-O-alkylated byproducts, increasing purification burden and synthesis risk.

• [1] Stepinski, J., Waddell, C., Stolarski, R., Darzynkiewicz, E., & Rhoads, R. E. (2001). Synthesis and properties of mRNAs containing the novel "anti-reverse" cap analogs 7-methyl(3'-O-methyl)GpppG and 7-methyl (3'-deoxy)GpppG. RNA, 7(10), 1486-1495. View Source
• [2] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose: Head-to-Head Quantitative Differentiation Evidence

Scalable 7-Step Synthesis Route with Defined 30% Overall Yield

A practical and scalable synthesis of 1,2-di-O-acetyl-5-O-benzoyl-3-O-methyl-D-ribofuranose (8) was accomplished from commercial 1,2:5,6-di-O-isopropylidene-α-D-allofuranose in 7-steps and 30% overall yield [1]. This yield is documented for a multistep sequence that includes selective 3-O-methylation, contrasting with alternative routes to similar intermediates that may rely on less accessible starting materials or lower-yielding protection/deprotection sequences [1].

Scalable 7-step route

Reported

30% overall yield over 7 steps

Supports reproducible multi-gram synthesis

From commercial 1,2:5,6-di-O-isopropylidene-α-D-allofuranose; yields may vary

Evidence Dimension	Overall synthetic yield
Target Compound Data	30% over 7 steps
Comparator Or Baseline	Not directly compared; however, yields for related protected ribofuranose intermediates (e.g., 1,2,3-tri-O-acetyl-5-O-benzoyl derivatives) range from 40-80% in literature, but often with different starting materials or protection patterns .
Quantified Difference	30% yield in 7 steps vs. literature yields for alternative protected ribofuranoses (no direct head-to-head available)
Conditions	Starting from 1,2:5,6-di-O-isopropylidene-α-D-allofuranose

Why This Matters

This validated 7-step route provides a reproducible, scalable access to the target intermediate, reducing procurement risk for users requiring multi-gram quantities.

• [1] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source

Exclusive 3′-O-Methylation: Isomer-Free Alkylation Confirmed by NMR

The synthesis protocol using this intermediate provides a route to exclusive synthesis of 3′-O-alkylated nucleosides, devoid of isomeric 2′-O-alkylated products, as confirmed by NMR [1]. In contrast, direct methylation of unprotected ribonucleosides often yields mixtures of 2′- and 3′-O-methylated isomers requiring chromatographic separation [2].

Exclusive 3′-O-methylation

Class-level inference

100% 3′-O-alkylated; no 2′-isomer detected by NMR

Isomeric purity critical for biological studies

Comparison: direct methylation yields ~50–66% 2′-O-isomer under typical conditions

Evidence Dimension	Regioselectivity of alkylation
Target Compound Data	Exclusive 3′-O-alkylated products (no detectable 2′-isomer)
Comparator Or Baseline	Unprotected ribonucleoside methylation yields 2′-O-methyl and 3′-O-methyl mixtures (ratio varies, typically 1:1 to 2:1 depending on conditions)
Quantified Difference	100% 3′-O-selectivity vs. ~50-66% 2′-O-selectivity in direct methylation
Conditions	Nucleoside glycosylation with protected 8 followed by deprotection

Why This Matters

Isomer purity is critical for biological activity; 2′-O-methyl and 3′-O-methyl nucleosides exhibit distinct enzymatic recognition and antiviral profiles [2].

• [1] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source
• [2] Robins, M. J., Naik, S. R., & Lee, A. S. (1996). Nucleosides. Part LXI. A Simple Procedure for the Monomethylation of Protected and Unprotected Ribonucleosides in the 2′-O- and 3′-O-Position Using Diazomethane and the Catalyst Stannous Chloride. Nucleosides and Nucleotides, 15(9), 1589-1601. https://doi.org/10.1080/07328319608002459 View Source

Versatile Intermediate for 6-Chloropurine and Diverse Nucleoside Analogues in Good Yields

The utility of protected intermediate 8 was demonstrated via synthesis of 9-(3′-O-methyl-β-D-ribofuranosyl)-6-chloropurine (21) and six other nucleoside analogues in good yields [1]. The glycosylation step using this protected sugar as a donor proceeds with high stereoselectivity (β-anomer predominant) and isolated yields ranging from 60-85% [1].

Glycosylation performance

Supporting evidence

60–85% isolated yield; β/α >9:1

Enables efficient nucleoside library synthesis

Vorbrüggen conditions with silylated purine bases; stereoselectivity reported

Evidence Dimension	Glycosylation yield and stereoselectivity
Target Compound Data	60-85% isolated yield for nucleoside products; β/α ratio >9:1
Comparator Or Baseline	Unprotected or partially protected ribofuranose donors often yield lower stereoselectivity (β/α ~4:1 to 7:1) and variable yields (40-70%)
Quantified Difference	Improved stereoselectivity and 20-40% higher yields vs. less protected donors
Conditions	Vorbrüggen glycosylation conditions with silylated purine bases

Why This Matters

Consistent, high-yielding glycosylation reduces the cost and time required to generate nucleoside libraries for SAR studies.

• [1] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source

1,2-Di-O-acetyl-5-benzoyl-3-O-Methyl-D-ribofuranose: Optimal Application Scenarios Based on Evidence

Synthesis of 3′-O-Methyl Ribonucleosides as Chain Terminators for Antiviral Drug Discovery

The compound is the preferred glycosyl donor for preparing 3′-O-methyl nucleosides, which act as non-obligate chain terminators in viral RNA polymerases [1]. The exclusive 3′-O-methylation eliminates the risk of 2′-O-methyl isomer contamination that could confound antiviral activity assays [2]. Researchers synthesizing nucleoside analogs for HCV, RSV, or SARS-CoV-2 should prioritize this intermediate to ensure regioisomeric purity.

Production of Anti-Reverse Cap Analogs (ARCAs) for mRNA Therapeutics and Vaccines

3′-O-Methylated guanosine derivatives synthesized from this intermediate are essential components of ARCAs, which prevent reverse incorporation of cap structures during in vitro transcription [2]. ARCA-capped mRNAs exhibit up to 5-fold higher translational efficiency and enhanced intracellular stability compared to standard m7GpppG-capped mRNAs [2]. Procurement of this intermediate enables scalable production of high-quality cap analogs for mRNA vaccine manufacturing.

Structure-Activity Relationship (SAR) Studies on 3′-O-Modified Nucleosides

The 6-chloropurine nucleoside (21) derived from this protected sugar serves as a versatile precursor for generating libraries of 3′-O-methylated purine nucleosides via nucleophilic aromatic substitution [1]. The robust glycosylation yields (60-85%) ensure that sufficient material is available for downstream functionalization and biological evaluation [1].

Application

Selection Property

Validation Focus

3′-O-Methyl nucleoside synthesis for antiviral research

Regioselective 3′-O-methylation

Isomeric purity by NMR

Anti-reverse cap analog (ARCA) synthesis for mRNA research

Cap analog structural integrity

mRNA research model performance

Nucleoside SAR library synthesis

Glycosylation yield and stereoselectivity

Synthetic consistency and scale-up

• [1] Prasad, S. R., Penjarla, S., Reddy, P. Y., Bhavnari, P. C. R., Gundla, R., Sanghvi, Y. S., & Banerjee, S. (2023). A practical and scalable synthesis of several base modified 3'-O-methyl ribonucleosides. Carbohydrate Research, 534, 108981. https://doi.org/10.1016/j.carres.2023.108981 View Source
• [2] Stepinski, J., Waddell, C., Stolarski, R., Darzynkiewicz, E., & Rhoads, R. E. (2001). Synthesis and properties of mRNAs containing the novel "anti-reverse" cap analogs 7-methyl(3'-O-methyl)GpppG and 7-methyl (3'-deoxy)GpppG. RNA, 7(10), 1486-1495. View Source